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Compound of Interest

Compound Name: Buxbodine B

Cat. No.: B12294502

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides a comprehensive
guide to the personal protective equipment (PPE), operational procedures, and disposal plans
for Buxbodine B, a compound identified by CAS number 390362-51-3.[1][2][3] Adherence to
these guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the known properties of Buxbodine B is presented below.

Property Value Source
CAS Number 390362-51-3 [11[2]
Molecular Formula C26H41NO2 [1]
Molecular Weight 399.6 g/mol [1]

Hazard Identification and Safety Precautions

Buxbodine B is classified as harmful if swallowed, in contact with skin, or if inhaled.[2] In the
event of combustion, it may emit toxic fumes.[2] Therefore, stringent safety measures are
necessary during handling.
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Hazard Statement Description

H302 Harmful if swallowed

H312 Harmful in contact with skin
H332 Harmful if inhaled

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P312: Call a POISON CENTER or doctor/physician if you feel unwell.[2]

» P501: Dispose of contents/container in accordance with local regulations.[4]

Operational Plan for Handling Buxbodine B

A systematic approach to handling Buxbodine B is essential to minimize exposure and ensure
safety. The following step-by-step guidance should be followed.

Preparation and Engineering Controls

o Ventilation: All handling of Buxbodine B must be conducted in a properly functioning
chemical fume hood.[2]

o Area Designation: Designate a specific area within the laboratory for handling Buxbodine B.
This area should be clearly marked with appropriate hazard signs.
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» Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit are
readily accessible and in good working order.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for protection against the hazards of Buxbodine B.

The following table outlines the required PPE.

PPE Category Specification Purpose

Hand Protection Nitrile or neoprene gloves. To prevent skin contact.

) Chemical safety goggles and a  To protect eyes and face from
Eye Protection

face shield. splashes.[5]
) A lab coat worn over personal To protect skin and clothing
Body Protection ) o
clothing. from contamination.[5]

A NIOSH-approved respirator
) ) may be required for operations  To prevent inhalation of
Respiratory Protection ] ] ] ]
with a high potential for harmful particles.

aerosol generation.

Handling Procedure

« Donning PPE: Before entering the designated handling area, put on all required PPE in the
correct order (e.g., lab coat, then gloves, then eye protection).

e Weighing and Transfer:
o Conduct all weighing and transfers of solid Buxbodine B within the chemical fume hood.
o Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.
o For solutions, use a calibrated pipette or syringe to transfer the liquid.

e Post-Handling:
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o After handling is complete, decontaminate all surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol), followed by a cleaning agent.

o Carefully remove PPE, avoiding self-contamination. Gloves should be removed last.

o Wash hands thoroughly with soap and water after removing PPE.

Accidental Exposure and Spills

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

e Spill Response:
o Evacuate the immediate area.
o Alert others in the vicinity.

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an absorbent material from the spill kit.

o Collect the absorbed material into a sealed, labeled container for hazardous waste.
o Decontaminate the spill area.

o For large spills, evacuate the laboratory and contact the institution's emergency response
team.

Disposal Plan
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All waste contaminated with Buxbodine B must be treated as hazardous waste and disposed
of according to institutional and local regulations.

e Solid Waste: Collect all solid waste, including contaminated PPE (gloves, lab coats),
weighing paper, and absorbent materials, in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste: Collect all liquid waste containing Buxbodine B in a labeled, sealed, and
chemically compatible hazardous waste container. Do not mix with other incompatible waste
streams.

o Sharps: Any sharps (needles, scalpels) contaminated with Buxbodine B must be disposed
of in a designated sharps container for hazardous waste.[6]

o Container Disposal: Empty containers that held Buxbodine B should be triple-rinsed with an
appropriate solvent. The rinsate should be collected as hazardous liquid waste. The rinsed
container can then be disposed of according to institutional guidelines.

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling Buxbodine B, from
preparation to disposal, including emergency procedures.

Caption: Workflow for Safe Handling of Buxbodine B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://stim.uk/content/wp-content/uploads/2019/06/Buffodine-MSDS.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.benchchem.com/product/b12294502#personal-protective-equipment-for-handling-buxbodine-b
https://www.benchchem.com/product/b12294502#personal-protective-equipment-for-handling-buxbodine-b
https://www.benchchem.com/product/b12294502#personal-protective-equipment-for-handling-buxbodine-b
https://www.benchchem.com/product/b12294502#personal-protective-equipment-for-handling-buxbodine-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12294502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12294502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

